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Compound of Interest

Compound Name: Rhamnocitrin 3-glucoside

Cat. No.: B15586312 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rhamnocitrin 3-glucoside is a flavonoid glycoside found in various medicinal plants. As a

member of the flavonoid family, it exhibits a range of biological activities, including antioxidant

and anti-inflammatory properties. Accurate and reliable quantification of Rhamnocitrin 3-
glucoside in plant extracts, dietary supplements, and pharmaceutical formulations is crucial for

quality control, standardization, and pharmacological studies. This document provides detailed

application notes and protocols for the use of Rhamnocitrin 3-glucoside as a reference

standard in High-Performance Liquid Chromatography (HPLC), Ultra-Performance Liquid

Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS), and Thin-Layer

Chromatography (TLC).

Physicochemical Properties of Rhamnocitrin 3-
glucoside Reference Standard
A high-purity reference standard is essential for accurate quantification. The following table

summarizes the key physicochemical properties of Rhamnocitrin 3-glucoside.
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Property Value

Chemical Name

5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-3-

[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxychromen-4-one

Synonyms
Rhamnocitrin-3-O-β-D-glucopyranoside,

Kaempferol 7-O-methyl ether 3-O-glucoside

CAS Number 41545-37-3

Molecular Formula C₂₂H₂₂O₁₁

Molecular Weight 462.40 g/mol

Appearance Powder

Purity (typical) ≥98% (HPLC)

Solubility Soluble in DMSO, Pyridine, Methanol, Ethanol

Storage Conditions
Store at 2-8°C, protected from light and air. For

long-term storage, freezing is recommended.

Chromatographic Methods and Protocols
High-Performance Liquid Chromatography (HPLC)
HPLC is a widely used technique for the separation and quantification of flavonoids. The

following protocol is a general guideline and may require optimization based on the specific

matrix and instrumentation.

Experimental Protocol: HPLC-DAD Analysis

Instrumentation:

HPLC system with a quaternary or binary pump, autosampler, column oven, and a Diode

Array Detector (DAD).

C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

Chromatographic Conditions:
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Mobile Phase A: 0.1% Formic acid in Water

Mobile Phase B: Acetonitrile

Gradient Elution:

0-5 min: 10-25% B

5-20 min: 25-50% B

20-25 min: 50-10% B

25-30 min: 10% B (re-equilibration)

Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Injection Volume: 10 µL

Detection Wavelength: 265 nm and 350 nm

Standard and Sample Preparation:

Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of Rhamnocitrin 3-
glucoside reference standard and dissolve in 10 mL of methanol.

Working Standard Solutions: Prepare a series of dilutions from the stock solution in

methanol to construct a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Sample Preparation: The extraction method will vary depending on the matrix. A general

procedure for plant material involves extraction with methanol or ethanol, followed by

filtration through a 0.45 µm syringe filter before injection.

Workflow for HPLC Analysis
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Preparation

Analysis
Data Processing

Weigh Rhamnocitrin 3-glucoside Standard Dissolve in Methanol (Stock Solution) Prepare Working Standards

Inject into HPLC System

Extract Sample (e.g., plant material) Filter Sample Extract

Separation on C18 Column DAD Detection (265/350 nm)

Generate Calibration Curve Quantify Rhamnocitrin 3-glucoside in Sample
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Cellular Receptors and Transcription Factors

Downstream Signaling

Cellular Response

Rhamnocitrin
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To cite this document: BenchChem. [Rhamnocitrin 3-glucoside: Application Notes for
Chromatographic Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15586312#rhamnocitrin-3-glucoside-as-a-reference-
standard-for-chromatography]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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